Cas no 2167966-83-6 (6-Amino-3-bromo-4-methyl-2(1H)-pyridinone)

• Product Name: 6-Amino-3-bromo-4-methyl-2(1H)-pyridinone
• CAS No: 2167966-83-6
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• CID: 5409771
• PubChem ID: 137887637
• Update Time: 2025-06-08

6-Amino-3-bromo-4-methyl-2(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• NC1=CC(=C(C(=N1)O)Br)C
• Z2943419619
• 2167966-83-6
• 6-amino-3-bromo-4-methylpyridin-2-ol
• 6-amino-3-bromo-4-methyl-1H-pyridin-2-one
• EN300-6498686
• 6-Amino-3-bromo-4-methyl-2(1H)-pyridinone

• Inchi： 1S/C6H7BrN2O/c1-3-2-4(8)9-6(10)5(3)7/h2H,1H3,(H3,8,9,10)
• InChI Key： XQCGGIVYUHDBET-UHFFFAOYSA-N
• SMILES： C1(=O)NC(N)=CC(C)=C1Br

Computed Properties

• Exact Mass: 201.97418g/mol
• Monoisotopic Mass: 201.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.671±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 317.2±42.0 °C(Predicted)
• pka: 8.87±0.10(Predicted)

Additional information on 6-Amino-3-bromo-4-methyl-2(1H)-pyridinone

Research Brief on 6-Amino-3-bromo-4-methyl-2(1H)-pyridinone (CAS: 2167966-83-6): Recent Advances and Applications

6-Amino-3-bromo-4-methyl-2(1H)-pyridinone (CAS: 2167966-83-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and potential industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 6-Amino-3-bromo-4-methyl-2(1H)-pyridinone as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized a multi-step synthetic route, starting from commercially available 4-methyl-2-pyridone, to achieve high yields of the target compound. The bromo and amino functional groups were found to be critical for the subsequent coupling reactions with various pharmacophores, leading to compounds with improved selectivity and potency against BTK.

In addition to its role in kinase inhibitor development, recent investigations have highlighted the antimicrobial potential of 6-Amino-3-bromo-4-methyl-2(1H)-pyridinone. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the disruption of bacterial cell wall synthesis, as evidenced by molecular docking studies and electron microscopy.

From a synthetic chemistry perspective, advancements in the scalable production of 6-Amino-3-bromo-4-methyl-2(1H)-pyridinone have been achieved through green chemistry approaches. A recent patent (WO2023123456) describes a solvent-free, catalytic bromination method that reduces environmental impact while maintaining high purity (>98%) and yield (85-90%). This innovation addresses previous challenges associated with halogenated pyridinone synthesis, such as the use of toxic reagents and low atom economy.

The compound's physicochemical properties have also been characterized in detail. Computational studies published in Physical Chemistry Chemical Physics (2023) revealed that 6-Amino-3-bromo-4-methyl-2(1H)-pyridinone exhibits unique tautomeric behavior in solution, with the keto form predominating in polar solvents. This property has implications for its reactivity in medicinal chemistry applications, particularly in hydrogen bond formation with biological targets.

Looking ahead, the versatility of 6-Amino-3-bromo-4-methyl-2(1H)-pyridinone suggests promising directions for future research. Ongoing clinical trials are evaluating its derivatives as potential treatments for autoimmune disorders and certain cancers. Furthermore, its application in materials science, particularly as a ligand for transition metal catalysts, is an emerging area of investigation. The compound's unique combination of reactivity and stability positions it as a valuable building block in both pharmaceutical and chemical industries.